methyl 5-hydroxy-2-methyl-4-[(4-methyl-1-piperazinyl)methyl]-1-benzofuran-3-carboxylate

• IUPAC Name: methyl 5-hydroxy-2-methyl-4-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C17H22N2O4/c1-11-15(17(21)22-3)16-12(13(20)4-5-14(16)23-11)10-19-8-6-18(2)7-9-19/h4-5,20H,6-10H2,1-3H3
• InChI Key: LMBOFIXBQPTJLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(O1)C=CC(=C2CN3CCN(CC3)C)O)C(=O)OC
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves complex processes, including oxidative cyclization and reduction steps, to achieve the desired molecular structure. For example, (Z)-2-((1H-Indazol-3-yl)methylene)-6-methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one is synthesized via a carbon-11-labeled Boc-protected intermediate, followed by acidic de-protection, highlighting the intricate steps involved in synthesizing such compounds (Gao et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds similar to methyl 5-hydroxy-2-methyl-4-[(4-methyl-1-piperazinyl)methyl]-1-benzofuran-3-carboxylate often involves complex arrangements of atoms. X-ray analysis provides insights into the structural configurations, as seen in the synthesis and analysis of the (S) enantiomer of Methyl 5-Hydroxy-3,11-di-2-pyridyl-4,5-dihydro-1H,3H-2,6-methano- 6-benz[c]azocinecarboxylate C24H23N3O3, which revealed orthorhombic and monoclinic crystalline forms (Hesse et al., 1988).

Chemical Reactions and Properties

Compounds within this chemical family exhibit a range of reactions and properties, including antimicrobial activity as demonstrated by halogen and aminoalkyl derivatives of methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate, prepared using 5-hydroxy-2-methyl-3-benzofuranocarboxylic acid as the starting material (Krawiecka et al., 2012).

Physical Properties Analysis

The physical properties of compounds like this compound can vary significantly. Studies on similar compounds, such as the synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives, offer insights into their solubility, melting points, and other physical characteristics relevant to their chemical behavior and potential applications (Krawiecka et al., 2012).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are crucial for understanding the potential applications of these compounds. For instance, the synthesis and characterization of various derivatives highlight how substitutions at different positions affect their antimicrobial activity and potentially other chemical interactions (Krawiecka et al., 2012).